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Compound of Interest

Compound Name: 4-Iodopicolinonitrile

Cat. No.: B133930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Iodopicolinonitrile is a halogenated pyridine derivative of interest in medicinal chemistry

and drug discovery as a versatile building block. Its utility stems from the presence of three key

functional groups: a pyridine ring, a nitrile group, and an iodine atom, which can each be

subjected to a variety of chemical transformations. This technical guide provides an in-depth

overview of the commercial availability of 4-Iodopicolinonitrile, a summary of its

physicochemical properties, and a generalized synthetic approach. Due to the limited publicly

available information on the specific biological applications of this compound, this guide also

presents a conceptual framework for its potential role in the drug discovery pipeline.

Commercial Availability
4-Iodopicolinonitrile (CAS Number: 913836-19-8) is available from several commercial

suppliers. The purity and quantity offered can vary, and it is recommended to contact the

suppliers directly for the most current information. Below is a summary of known suppliers.
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Supplier Catalog Number Purity Quantity

Combi-Blocks (via

Fisher Scientific)
50-158-3688 95% 1g

Santa Cruz

Biotechnology
sc-281137 - -

Jigs Chemical - - R&D to Commercial

Reagentia R006BHJ - 250mg

GLR Innovations - 95% -

Note: Availability and specifications are subject to change. Please verify with the supplier.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Iodopicolinonitrile is presented below.

This data is essential for its handling, storage, and application in experimental settings.

Property Value

CAS Number 913836-19-8

Molecular Formula C₆H₃IN₂

Molecular Weight 230.01 g/mol

Appearance -

Melting Point -

Boiling Point -

Solubility -

Note: Experimental data for some properties are not readily available in public literature.

Synthetic Approaches: A Generalized Protocol
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While a specific, detailed experimental protocol for the synthesis of 4-Iodopicolinonitrile is not

widely published, a general approach can be inferred from the synthesis of structurally related

halopicolinonitriles. A common strategy involves the diazotization of an aminopicolinonitrile

followed by a Sandmeyer-type reaction with an iodide salt.

Hypothetical Experimental Protocol for the Synthesis of
4-Iodopicolinonitrile from 4-Aminopicolinonitrile
Disclaimer: The following protocol is a generalized procedure and has not been optimized for

the synthesis of 4-Iodopicolinonitrile. It should be adapted and optimized by a qualified

chemist.

Materials:

4-Aminopicolinonitrile

Hydrochloric acid (HCl) or Sulfuric Acid (H₂SO₄)

Sodium nitrite (NaNO₂)

Potassium iodide (KI)

Ice

Sodium thiosulfate (Na₂S₂O₃) or Sodium bisulfite (NaHSO₃)

Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

Diazotization: 4-Aminopicolinonitrile is dissolved in an aqueous acidic solution (e.g., HCl or

H₂SO₄) and cooled to 0-5 °C in an ice bath. An aqueous solution of sodium nitrite is then

added dropwise while maintaining the temperature below 5 °C. The reaction is stirred for a

short period to ensure complete formation of the diazonium salt.
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Iodination (Sandmeyer Reaction): A solution of potassium iodide in water is prepared and

cooled. The cold diazonium salt solution is then added slowly to the potassium iodide

solution. Nitrogen gas evolution is typically observed. The reaction mixture is allowed to

warm to room temperature and stirred for several hours to ensure complete reaction.

Work-up: The reaction mixture is treated with a reducing agent such as sodium thiosulfate or

sodium bisulfite to quench any remaining iodine. The pH of the solution may be adjusted.

Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent.

The combined organic layers are washed with brine, dried over an anhydrous drying agent,

and the solvent is removed under reduced pressure. The crude product can then be purified

by a suitable method such as column chromatography or recrystallization to yield 4-
Iodopicolinonitrile.

Below is a graphical representation of this generalized synthetic workflow.

Generalized Synthesis of 4-Iodopicolinonitrile
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Caption: A generalized workflow for the synthesis of 4-Iodopicolinonitrile.

Potential Applications in Drug Discovery
While specific biological targets or signaling pathways for 4-Iodopicolinonitrile are not

documented in publicly available literature, its structural motifs suggest its potential as a

valuable intermediate in drug discovery. The pyridine core is a common scaffold in many

approved drugs, and the nitrile and iodo groups offer handles for further chemical modification.

The nitrile group can act as a hydrogen bond acceptor or be hydrolyzed to a carboxylic acid or

amide. The iodine atom is an excellent leaving group for various cross-coupling reactions (e.g.,
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Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse substituents to

build molecular complexity.

The following diagram illustrates a conceptual workflow of how an intermediate like 4-
Iodopicolinonitrile could be utilized in a drug discovery program.
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Role of Intermediates in Drug Discovery
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Caption: A conceptual workflow for the use of an intermediate in drug discovery.
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Conclusion
4-Iodopicolinonitrile is a commercially available chemical intermediate with potential

applications in the synthesis of more complex molecules for pharmaceutical research. While

detailed experimental protocols for its synthesis and specific biological data are scarce in the

public domain, its chemical structure suggests it is a versatile building block. Further research

into the reactivity and biological activity of derivatives of 4-Iodopicolinonitrile may unveil its

potential in the development of novel therapeutics. Researchers and drug development

professionals are encouraged to consider this compound as a starting material for the

generation of new chemical entities.

To cite this document: BenchChem. [Commercial Availability and Synthetic Overview of 4-
Iodopicolinonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133930#commercial-availability-of-4-
iodopicolinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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